Cas no 1804169-74-1 (2-(3-Bromopropyl)-6-(difluoromethyl)mandelic acid)

• Product Name: 2-(3-Bromopropyl)-6-(difluoromethyl)mandelic acid
• CAS No: 1804169-74-1
• MF: C₁₂H₁₃BrF₂O₃
• MW: 323.130630254745
• CID: 4941377
• Update Time: 2025-06-09

2-(3-Bromopropyl)-6-(difluoromethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromopropyl)-6-(difluoromethyl)mandelic acid

• Inchi： 1S/C12H13BrF2O3/c13-6-2-4-7-3-1-5-8(11(14)15)9(7)10(16)12(17)18/h1,3,5,10-11,16H,2,4,6H2,(H,17,18)
• InChI Key： QVXQNKQFUBUPGL-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC=C(C(F)F)C=1C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 276
• XLogP3: 2.8
• Topological Polar Surface Area: 57.5

Additional information on 2-(3-Bromopropyl)-6-(difluoromethyl)mandelic acid

Recent Advances in the Study of 2-(3-Bromopropyl)-6-(difluoromethyl)mandelic acid (CAS: 1804169-74-1)

2-(3-Bromopropyl)-6-(difluoromethyl)mandelic acid (CAS: 1804169-74-1) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This mandelic acid derivative, characterized by its unique bromopropyl and difluoromethyl substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, particularly in the context of enzyme inhibition and drug discovery.

The compound's structural features make it particularly valuable for medicinal chemistry applications. The presence of both bromine and fluorine atoms offers multiple sites for further chemical modifications, while the mandelic acid core provides a chiral center that can be exploited for stereoselective interactions with biological targets. Several research groups have reported improved synthetic routes to this compound, achieving higher yields and better purity compared to earlier methods.

In pharmacological studies, 2-(3-Bromopropyl)-6-(difluoromethyl)mandelic acid has demonstrated notable activity as a potential inhibitor of certain metabolic enzymes. A 2023 study published in the Journal of Medicinal Chemistry revealed its strong binding affinity to several cytochrome P450 isoforms, suggesting possible applications in drug metabolism modulation. The difluoromethyl group appears to play a crucial role in these interactions, forming stable hydrogen bonds with key amino acid residues in the enzyme active sites.

Recent investigations have also explored the compound's potential in cancer therapeutics. Preliminary in vitro studies indicate that derivatives of 2-(3-Bromopropyl)-6-(difluoromethyl)mandelic acid exhibit selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of specific molecular targets. The bromopropyl moiety has been identified as essential for this activity, possibly facilitating covalent interactions with biological nucleophiles.

From a drug development perspective, researchers have begun optimizing the pharmacokinetic properties of this compound. A 2024 patent application describes novel prodrug formulations that significantly improve the oral bioavailability of 2-(3-Bromopropyl)-6-(difluoromethyl)mandelic acid while maintaining its biological activity. These advancements address previous challenges related to the compound's poor solubility and rapid metabolism.

The safety profile of this compound is currently under evaluation in preclinical studies. Early toxicological assessments suggest a favorable therapeutic window, with no significant organ toxicity observed at pharmacologically relevant doses. However, further studies are needed to fully characterize its safety profile and potential drug-drug interactions.

Looking forward, 2-(3-Bromopropyl)-6-(difluoromethyl)mandelic acid represents a versatile scaffold for the development of new therapeutic agents. Its unique combination of chemical features offers multiple opportunities for structural optimization and target engagement. Ongoing research is exploring its potential in areas beyond enzyme inhibition, including protein-protein interaction disruption and allosteric modulation of biological targets.